Cas no 5401-13-8 (1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane)

• Product Name: 1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane
• CAS No: 5401-13-8
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 1589205
• PubChem ID: 221045
• Update Time: 2025-04-21

1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane
• EINECS 226-156-1
• 2,2-Bis(chloromethyl)propane-1,3-diyl bis(dichlorophosphate)
• AC1L2WUV
• CTK8D6172
• AC1Q3VHB
• 2,2-bis(chloromethyl)propane-1,3-diyl bis(phosphorodichloridate)
• N,N-Bis-&lt
• 2-carboxy-aethyl&gt
• -benzolsulfamid
• 3,3'-Benzolsulfonylimino-di-propionsaeure
• AR-1D1167
• 3,3'-benzenesulfonylimino-di-propionic acid
• EINECS 226-156-1; 2,2-Bis(chloromethyl)propane-1,3-diyl bis(dichlorophosphate); AC1L2WUV; CTK8D6172; AC1Q3VHB; 2,2-bis(chloromethyl)propane-1,3-diyl bis(phosphorodichloridate); N,N-Bis-< 2-carboxy-aethyl> -benzolsulfamid; 3,3'-Benzolsulfonylimino-di-propionsaeure; AR-1D1167; 3,3'-benzenesulfonylimino-di-propionic acid;
• SMR000019260
• N-(2-carboxyethyl)-N-(phenylsulfonyl)-beta-alanine
• SR-01000079454
• HMS2352J23
• MLS000084914
• NSC4755
• NSC-4755
• 5401-13-8
• SR-01000079454-1
• CHEMBL1876170

• Inchi： 1S/C12H15NO6S/c14-11(15)6-8-13(9-7-12(16)17)20(18,19)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,15)(H,16,17)
• InChI Key： AUNHWJRZKLUWCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CCC(=O)O)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 403.80324
• Monoisotopic Mass: 301.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.433
• Boiling Point: 560.7°C at 760 mmHg
• Flash Point: 292.9°C
• Refractive Index: 1.585
• PSA: 52.6
• LogP: 1.70750